Carbamic acid, (5-amino-2-benzothiazolyl)-, 1,1-dimethylethyl ester
Description
Carbamic acid, (5-amino-2-benzothiazolyl)-, 1,1-dimethylethyl ester, also known as ABT-199 or Venetoclax, is a small molecule inhibitor that targets B-cell lymphoma 2 (BCL-2) protein. BCL-2 is an anti-apoptotic protein that is overexpressed in many cancer cells, leading to resistance to chemotherapy and radiation therapy. ABT-199 selectively binds to BCL-2, inducing apoptosis in cancer cells while sparing normal cells.
Scientific Research Applications
Synthesis of Ceftolozane
“TERT-BUTYL N-(5-AMINO-1,3-BENZOTHIAZOL-2-YL)CARBAMATE” is an important intermediate product in the synthesis of Ceftolozane , a new intravenous fifth-generation cephalosporin antibiotic . Ceftolozane has a wide antibacterial spectrum, strong activity against both Gram-positive and Gram-negative bacteria, and strong antibacterial activity against Pseudomonas aeruginosa and multidrug-resistant Pseudomonas aeruginosa .
Organic Synthesis
5-Amino-pyrazoles, which include “TERT-BUTYL N-(5-AMINO-1,3-BENZOTHIAZOL-2-YL)CARBAMATE”, are potent reagents in organic synthesis . They are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities .
Medicinal Chemistry
5-Amino-pyrazoles are also used in medicinal chemistry . They are similar to biologically active compounds, highlighted with diverse applications especially in the field of pharmaceutics .
Synthesis of Heterocyclic Compounds
5-Amino-pyrazoles are used for the construction of diverse heterocyclic or fused heterocyclic scaffolds . These scaffolds are important for their multiplex properties .
Drug Design
Nitrogen-containing aromatic heterocycles, which include “TERT-BUTYL N-(5-AMINO-1,3-BENZOTHIAZOL-2-YL)CARBAMATE”, are common motifs in a wide range of synthesized drugs . They are structurally significant in the drug design and engineering of pharmaceuticals .
Synthesis of Functional Materials
Nitrogen-containing aromatic heterocycles are also used in the synthesis of functional materials . These materials have a wide range of applications in various industries .
properties
IUPAC Name |
tert-butyl N-(5-amino-1,3-benzothiazol-2-yl)carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S/c1-12(2,3)17-11(16)15-10-14-8-6-7(13)4-5-9(8)18-10/h4-6H,13H2,1-3H3,(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCAGISXZTDRUFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC2=C(S1)C=CC(=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
894427-09-9 |
Source
|
| Record name | tert-butyl N-(5-amino-1,3-benzothiazol-2-yl)carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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